molecular formula C10H12ClO4- B14498117 (1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate CAS No. 64768-51-0

(1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate

Cat. No.: B14498117
CAS No.: 64768-51-0
M. Wt: 231.65 g/mol
InChI Key: KLBCJXDWJFIPSO-LXGUWJNJSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate features a spirocyclic architecture combining a 1,3-dioxolane ring and a bicyclo[2.2.1]heptane system. The stereochemistry (1'R,4'R,5'R,7'S) confers rigidity to the structure, while the 5'-chloro substituent and carboxylate ester group influence electronic and steric properties.

Properties

CAS No.

64768-51-0

Molecular Formula

C10H12ClO4-

Molecular Weight

231.65 g/mol

IUPAC Name

(1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate

InChI

InChI=1S/C10H13ClO4/c11-7-3-6-8(9(12)13)5(7)4-10(6)14-1-2-15-10/h5-8H,1-4H2,(H,12,13)/p-1/t5-,6+,7+,8+/m0/s1

InChI Key

KLBCJXDWJFIPSO-LXGUWJNJSA-M

Isomeric SMILES

C1COC2(O1)C[C@H]3[C@@H](C[C@@H]2[C@@H]3C(=O)[O-])Cl

Canonical SMILES

C1COC2(O1)CC3C(CC2C3C(=O)[O-])Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analog: Methyl 3'-Chlorospiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylate (CAS 1881320-73-5)

Key Differences :

  • Oxirane vs. Dioxolane : The oxirane (epoxide) ring in this analog replaces the 1,3-dioxolane, altering reactivity. Epoxides are more electrophilic but less stable under acidic conditions compared to dioxolanes.
  • Implications: The oxirane’s higher reactivity may limit stability in biological environments, whereas the dioxolane in the target compound offers better hydrolytic resistance .

Structural Analog: (1R,4S,4'R,5'R)-Methyl 4',5'-Diphenyl-7-azaspiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dioxolane]-7-carboxylate (CAS 354142-15-7)

Key Differences :

  • Heteroatom Inclusion : The azaspiro system introduces a nitrogen atom, enabling hydrogen bonding and altering electronic distribution.
  • Diphenyl Substituents : These groups enhance lipophilicity (LogP = 4.15) compared to the target compound’s single chloro substituent.
    Implications : The nitrogen atom may improve solubility in polar solvents, while phenyl groups increase membrane permeability but could reduce metabolic stability .

Structural Analog: (1S,2R,2'S,4R,4'R,5'R)-5'-(4-Chlorophenyl)-3-oxo-spiro[...]-2'-carboxylate (From )

Key Differences :

  • Pyrrolidine Ring : Replaces the dioxolane, modifying the spiro junction’s steric environment.
    Implications : The aromatic ring enhances binding to hydrophobic enzyme pockets, but the pyrrolidine’s basicity may affect pharmacokinetics .

Structural Analog: (1R,4R,7S)-1,7-Dimethyl-7-(phenylsulfonylmethyl)spiro[...]dioxolane (From )

Key Differences :

  • Sulfonyl Group : A strong electron-withdrawing group increases acidity and stabilizes the spiro structure.

Bioactive 1,3-Dioxolane Derivatives (From )

Example Compound : Dimethyl (4R-5R)-2-(2-hydroxyphenyl)-1,3-dioxolane-4,5-dicarboxylate (Compound 7)

  • Bioactivity : MIC values against S. aureus (4.8–5000 µg/mL) highlight potency influenced by hydroxyl and ester groups.
  • Comparison : The target compound’s chloro substituent may enhance electronegativity, improving interactions with microbial enzymes compared to hydroxylated analogs .

Data Tables

Table 1: Physicochemical Properties of Selected Analogs

Compound Molecular Weight LogP PSA (Ų) Key Substituents
Target Compound ~350 (estimated) ~2.5 ~60 5'-Cl, spiro dioxolane, ester
Methyl 3'-chlorospiro[...]oxirane (CAS 1881320-73-5) ~250 ~1.8 ~50 3'-Cl, oxirane, ester
CAS 354142-15-7 365.42 4.15 48.0 Diphenyl, 7-aza, ester
Compound 7 () 282.78 ~1.5 ~90 Hydroxyphenyl, dimethyl ester

Table 2: Antimicrobial Activity (MIC, µg/mL) of 1,3-Dioxolane Derivatives (From )

Compound S. aureus E. coli C. albicans
7 62.5 125 250
8 125 250 500
Reference (Amikacin) 4.8 4.8 -

Key Findings

Chlorine Substituent : The 5'-chloro group in the target compound likely enhances bioactivity by increasing electrophilicity and stabilizing ligand-receptor interactions, as seen in nitroimidazole analogs .

Spiro Rigidity: The bicyclo[2.2.1]heptane system imposes conformational constraints, improving binding specificity compared to non-spiro analogs .

Ester vs. Carboxylic Acid : The carboxylate ester balances lipophilicity and hydrolytic stability, contrasting with more polar carboxylic acids in compounds like (1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.